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Compound of Interest

Compound Name: Ac-LEHD-AFC

Cat. No.: B049215 Get Quote

Technical Support Center: Ac-LEHD-AFC
Caspase-9 Assays
This guide provides troubleshooting solutions and answers to frequently asked questions for

researchers, scientists, and drug development professionals encountering high background

fluorescence in Acetyl-L-leucyl-L-glutamyl-L-histidyl-L-aspartic acid-7-amino-4-

trifluoromethylcoumarin (Ac-LEHD-AFC) assays.

Ac-LEHD-AFC Assay Principle
The Ac-LEHD-AFC assay is a fluorometric method for detecting Caspase-9 activity. Caspase-

9, an initiator caspase in the intrinsic apoptosis pathway, recognizes and cleaves the LEHD

sequence in the substrate.[1][2] This cleavage releases the fluorophore 7-amino-4-

trifluoromethylcoumarin (AFC), which results in a measurable increase in fluorescence. The

uncleaved substrate emits blue light (λmax ≈ 400 nm), while the liberated AFC emits a distinct

yellow-green fluorescence (λmax ≈ 505 nm).[1][3]
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High Background Detected

Run 'Buffer + Substrate' Control

Signal is High

Yes

Signal is Low

No

Source is Reagent-Based:

• Prepare substrate fresh
• Protect from light

• Use high-purity buffer
• Test buffer components

Run 'Uninduced Lysate' Control
(No Substrate)

Signal is High
(Autofluorescence)

Yes

Signal is Low

No

Source is Cellular:

• Optimize cell number
• Ensure high cell viability

• Check lysis buffer efficacy

Optimize Assay Parameters:

• Titrate substrate concentration
• Reduce incubation time

• Check instrument gain settings
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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